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Compound of Interest

Compound Name: Sodium 2-oxobutanoate-13C4

Cat. No.: B12393458 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Sodium 2-oxobutanoate-13C4. The following

procedures are designed to ensure safe handling, storage, and disposal of this compound in a

laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
While Sodium 2-oxobutanoate-13C4 is a stable isotope and not radioactive, the unlabeled

compound, Sodium 2-oxobutanoate, is known to be an irritant. It can cause skin and eye

irritation, and inhalation may lead to respiratory irritation[1]. Therefore, appropriate personal

protective equipment should be worn at all times.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Item Specification

Hand Protection Gloves

Nitrile or latex gloves should

be worn to prevent skin

contact[2].

Eye Protection Safety Glasses/Goggles

Safety glasses or goggles are

necessary to protect the eyes

from potential splashes or

dust[2][3].

Body Protection Lab Coat

A standard laboratory coat

should be worn to protect skin

and clothing from accidental

spills[2][3].

Respiratory Protection Dust Mask

A dust mask (e.g., N95) is

recommended when handling

the powder form to avoid

inhalation.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Operational Plan:

Preparation: Before handling, ensure that the designated workspace is clean and

uncluttered. Have all necessary PPE readily available.

Weighing and Aliquoting: When weighing the powdered compound, perform the task in a

well-ventilated area or under a fume hood to minimize inhalation risk. Avoid generating dust.

Dissolving: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

General Practices: Always wash hands thoroughly with soap and water after handling the

compound. Avoid eating, drinking, or smoking in the laboratory area[4].
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Storage Plan:

Sodium 2-oxobutanoate should be stored in a cool, dry, and well-ventilated place[5]. The

recommended storage temperature is typically between 2-8°C. Keep the container tightly

sealed to prevent moisture absorption and contamination.

Table 2: Storage Conditions

Parameter Recommendation

Temperature 2-8°C

Environment Dry, well-ventilated area[5]

Container Tightly sealed original container

Disposal Plan
Dispose of Sodium 2-oxobutanoate-13C4 and any contaminated materials in accordance with

local, state, and federal regulations.

Disposal Steps:

Waste Collection: Collect excess solid material and any contaminated disposable items (e.g.,

gloves, weigh boats) in a designated and clearly labeled chemical waste container.

Solution Waste: Aqueous solutions of Sodium 2-oxobutanoate should also be collected in a

labeled chemical waste container. Do not pour down the drain unless permitted by local

regulations.

Container Disposal: Empty containers should be rinsed thoroughly with an appropriate

solvent, and the rinsate collected as chemical waste before the container is discarded or

recycled.

Waste Pickup: Arrange for the disposal of the chemical waste through your institution's

environmental health and safety office.

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for handling Sodium 2-oxobutanoate-
13C4 in a laboratory setting.

Workflow for Handling Sodium 2-oxobutanoate-13C4
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Click to download full resolution via product page

Caption: Handling and Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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